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Compound of Interest

Compound Name: Lys-Pro-Phe

Cat. No.: B15214286 Get Quote

An In-depth Technical Guide on the Core Chemical Properties of Phenylalanyl-lysyl-proline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

purification, and known biological activities of the tripeptide Phenylalanyl-lysyl-proline (Phe-Lys-

Pro).

Core Chemical Properties
Phenylalanyl-lysyl-proline is a tripeptide composed of the amino acids phenylalanine, lysine,

and proline.[1] Its chemical properties are summarized in the table below.
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Property Value Source

Molecular Formula C20H30N4O4 PubChem[1]

Molecular Weight 390.5 g/mol PubChem[1]

IUPAC Name

(2S)-1-((2S)-6-amino-2-(((S)-2-

amino-3-

phenylpropanoyl)amino)hexan

oyl)pyrrolidine-2-carboxylic

acid

PubChem[1]

CAS Number 145457266 PubChem[1]

ChEBI ID 161701 PubChem[1]

XLogP3 -2.9 PubChem[1]

Hydrogen Bond Donor Count 4 PubChem[1]

Hydrogen Bond Acceptor

Count
5 PubChem[1]

Rotatable Bond Count 8 PubChem[1]

Exact Mass 390.22670545 Da PubChem[1]

Monoisotopic Mass 390.22670545 Da PubChem[1]

Topological Polar Surface Area 139 Å² PubChem[1]

Heavy Atom Count 28 PubChem[1]

Formal Charge 0 PubChem[1]

Complexity 536 PubChem[1]

Experimental Protocols
Synthesis of Phenylalanyl-lysyl-proline
The synthesis of Phenylalanyl-lysyl-proline is typically achieved through Solid-Phase Peptide

Synthesis (SPPS) using the Fmoc/tBu (9-fluorenylmethoxycarbonyl/tert-butyl) strategy.[2]
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Materials:

Fmoc-Pro-Wang resin

Fmoc-Lys(Boc)-OH

Fmoc-Phe-OH

N,N'-Diisopropylcarbodiimide (DIC)

Ethyl cyanohydroxyiminoacetate (Oxyma)

Piperidine solution (20% in DMF)

Dichloromethane (DCM)

N,N-Dimethylformamide (DMF)

Trifluoroacetic acid (TFA)

Triisopropylsilane (TIS)

Water

Procedure:

Resin Swelling: The Fmoc-Pro-Wang resin is swelled in DMF for 30 minutes.

Fmoc Deprotection: The Fmoc protecting group is removed from the proline residue by

treating the resin with a 20% piperidine solution in DMF for 20 minutes. The resin is then

washed with DMF and DCM.

Lysine Coupling: Fmoc-Lys(Boc)-OH is activated with DIC and Oxyma in DMF and then

added to the deprotected resin. The coupling reaction is allowed to proceed for 2 hours. The

resin is then washed with DMF and DCM.

Fmoc Deprotection: The Fmoc group is removed from the newly added lysine residue as

described in step 2.
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Phenylalanine Coupling: Fmoc-Phe-OH is activated and coupled to the deprotected

dipeptide on the resin as described in step 3.

Final Fmoc Deprotection: The Fmoc group is removed from the phenylalanine residue.

Cleavage and Deprotection: The peptide is cleaved from the resin, and the side-chain

protecting groups are removed by treating the resin with a cleavage cocktail of

TFA/TIS/Water (95:2.5:2.5) for 2 hours.

Precipitation and Washing: The cleaved peptide is precipitated in cold diethyl ether,

centrifuged, and the pellet is washed multiple times with cold ether to remove scavengers

and byproducts.

Drying: The crude peptide is dried under vacuum.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15214286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fmoc-Pro-Wang Resin

Swell Resin in DMF

Fmoc Deprotection
(20% Piperidine/DMF)

Couple Fmoc-Lys(Boc)-OH
(DIC, Oxyma)

Fmoc Deprotection

Couple Fmoc-Phe-OH

Final Fmoc Deprotection

Cleavage from Resin
(TFA/TIS/H2O)

Precipitate in Ether

Purification (RP-HPLC)

Phenylalanyl-lysyl-proline

Click to download full resolution via product page

Solid-Phase Peptide Synthesis (SPPS) Workflow
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Purification of Phenylalanyl-lysyl-proline
The crude peptide is purified by reverse-phase high-performance liquid chromatography (RP-

HPLC).

Materials:

Crude Phenylalanyl-lysyl-proline

Water with 0.1% TFA (Solvent A)

Acetonitrile with 0.1% TFA (Solvent B)

C18 RP-HPLC column

Procedure:

Sample Preparation: The crude peptide is dissolved in a minimal amount of Solvent A.

Chromatography: The dissolved peptide is loaded onto a C18 column. The peptide is eluted

using a linear gradient of Solvent B, for example, from 5% to 60% over 30 minutes.

Fraction Collection: Fractions are collected and analyzed by analytical HPLC or mass

spectrometry to identify those containing the pure peptide.

Lyophilization: The pure fractions are pooled and lyophilized to obtain the final purified

Phenylalanyl-lysyl-proline as a white powder.

Biological Activity and Signaling Pathways
While specific studies on the biological activity of Phenylalanyl-lysyl-proline are limited, the

individual amino acid components and related proline-containing peptides have well-

documented roles in various biological processes. Proline metabolism, in particular, is linked to

cellular signaling, especially in response to stress.[3][4][5][6]

The metabolism of proline can influence the production of reactive oxygen species (ROS),

which act as signaling molecules.[4][5][6] The oxidation of proline to glutamate in the
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mitochondria can lead to the generation of ROS through the electron transport chain.[7] This

process can be a key factor in cellular responses such as apoptosis and stress adaptation.[7]
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The presence of phenylalanine and lysine in the peptide sequence suggests potential

interactions with various enzymes and receptors. For instance, peptide sequences containing

these amino acids have been investigated as enzyme inhibitors.[2] Further research is needed

to elucidate the specific biological roles and mechanisms of action of Phenylalanyl-lysyl-proline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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